Cas no 857969-93-8 ([1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid)

• Product Name: [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid
• CAS No: 857969-93-8
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD18256931
• CID: 860181
• PubChem ID: 23145698
• Update Time: 2025-10-30

[1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine-2-carboxylic acid
• [1,3]Thiazolo[5,4-b]pyridine-2-carboxylic acid
• 1,3-Thiazolo[5,4-b]pyridine-2-carboxylic acid
• thiazolo pyridine carboxylic acid
• AKOS022181967
• CS-0058164
• 857969-93-8
• SCHEMBL2645378
• SY283116
• DB-353123
• MFCD18256931
• DTXSID90630976
• thiazolo[5,4-b]pyridine-2-carboxylicacid
• P12275
• EN300-178196
• BS-11742
• [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid

• MDL： MFCD18256931
• Inchi： 1S/C7H4N2O2S/c10-7(11)6-9-4-2-1-3-8-5(4)12-6/h1-3H,(H,10,11)
• InChI Key： GDTHXIAIFQXDIX-UHFFFAOYSA-N
• SMILES： O=C(C1SC2C(=CC=CN=2)N=1)O

Computed Properties

• Exact Mass: 179.999
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 402.2±37.0 °C at 760 mmHg
• Flash Point: 197.0±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

[1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid

Compound CAS No. 857969-93-8: [1,3]Thiazolo[5,4-b]Pyridine-2-Carboxylic Acid

[1,3]Thiazolo[5,4-b]pyridine-2-carboxylic acid, identified by the CAS number 857969-93-8, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyridines, which are known for their unique structural features and potential bioactivity. The molecule consists of a fused thiazole and pyridine ring system, with a carboxylic acid group attached at the 2-position. This structural arrangement makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, its ability to modulate specific protein-protein interactions has been investigated in the context of cancer therapy. The compound's unique electronic properties and hydrogen bonding capabilities make it an attractive scaffold for designing inhibitors of kinases and other enzymes involved in disease pathways.

In addition to its pharmacological applications, [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid has shown promise in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics. Recent research has focused on its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths makes it a valuable candidate for advancing next-generation electronic devices.

The synthesis of [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions to form the fused ring system. The introduction of the carboxylic acid group is often achieved through oxidation or direct synthesis methods. These synthetic routes have been optimized in recent studies to improve yield and purity, making the compound more accessible for research and development purposes.

From an analytical standpoint, [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its stability under different conditions. Additionally, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity at the molecular level.

The biological evaluation of [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid has revealed interesting pharmacokinetic profiles. Preclinical studies indicate that the compound exhibits moderate solubility in aqueous solutions and demonstrates good permeability across biological membranes. These properties are advantageous for drug delivery systems aimed at achieving optimal bioavailability. Furthermore, toxicity studies have shown that the compound has low cytotoxicity against normal cells, suggesting its potential as a selective therapeutic agent.

In conclusion, [1,3]thiazolo[5,4-b]pyridine-2-carboxylic acid (CAS No. 857969-93-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for designing new drugs and advanced materials. As research continues to uncover its full range of applications, this compound is poised to play a key role in driving innovation across multiple scientific disciplines.